
A Technical Guide to the Solubility of 1-
Tetradecanol-d29 in Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Tetradecanol-d29

Cat. No.: B1626932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of 1-Tetradecanol-d29, a

deuterated form of myristyl alcohol. Given the isotopic nature of 1-Tetradecanol-d29, its

solubility characteristics are expected to be nearly identical to its non-deuterated counterpart,

1-Tetradecanol. The data and methodologies presented herein are based on the properties of

1-Tetradecanol and are directly applicable to its deuterated form for research and development

purposes.

Core Data Presentation: Solubility Profile
The solubility of 1-Tetradecanol, a straight-chain saturated fatty alcohol, has been documented

in various organic solvents. This information is critical for its application in cosmetic

formulations, as an intermediate in chemical synthesis, and in drug development as a

penetration enhancer.[1] The following table summarizes the available quantitative and

qualitative solubility data.
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Solvent
Solubility
Description

Quantitative Data Citation

Diethyl Ether Soluble - [2][3]

Ethanol
Very Soluble / Slightly

Soluble
- [2][4]

Acetone Very Soluble -

Benzene Very Soluble -

Chloroform Very Soluble -

Dimethyl Sulfoxide

(DMSO)
Soluble

100 mg/mL (466.44

mM)

Acetonitrile -

Upper Critical Solution

Temperature: 321.4 ±

0.2 K

Water Practically Insoluble 0.191 mg/L at 25 °C

Note: The conflicting descriptions for ethanol's solubility ("Very Soluble" vs. "Slightly Soluble")

may depend on the specific conditions, such as temperature and the ratio of solute to solvent.

Experimental Protocol: Determination of Solubility
The following is a detailed methodology for determining the solubility of a compound like 1-
Tetradecanol-d29 in an organic solvent. This protocol is a synthesized representation of

standard laboratory practices for solubility assessment.

Objective: To quantitatively and qualitatively determine the solubility of 1-Tetradecanol-d29 in

a selection of organic solvents.

Materials:

1-Tetradecanol-d29

Selected organic solvents (e.g., ethanol, diethyl ether, acetone, etc.)
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Analytical balance

Vortex mixer

Thermostatic shaker bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Volumetric flasks and pipettes

Scintillation vials or test tubes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 1-Tetradecanol-d29 to a known volume of the selected organic

solvent in a scintillation vial. The excess solid should be clearly visible.

Securely cap the vials and place them in a thermostatic shaker bath set to a constant

temperature (e.g., 25°C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Phase Separation:

After the equilibration period, remove the vials from the shaker bath and allow them to

stand for a short period to let the excess solid settle.

To ensure complete separation of the undissolved solid, centrifuge the samples at a high

speed (e.g., 5000 rpm) for a specified time (e.g., 15-20 minutes).

Sample Analysis:

Carefully withdraw an aliquot of the clear supernatant from each sample.
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Dilute the aliquot with a known volume of the appropriate solvent to bring the

concentration within the linear range of the analytical instrument.

Analyze the diluted samples using a validated HPLC or GC method to determine the

concentration of 1-Tetradecanol-d29.

Data Interpretation:

Calculate the original concentration of 1-Tetradecanol-d29 in the saturated solution,

taking into account the dilution factor. This value represents the solubility of the compound

in the specific solvent at the experimental temperature.

Mandatory Visualization: Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of 1-Tetradecanol-d29.
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution
(Excess 1-Tetradecanol-d29 in Solvent)

Equilibration
(Thermostatic Shaker Bath)

Phase Separation
(Centrifugation)

Sample Collection
(Aliquot of Supernatant)

Dilution

Quantitative Analysis
(HPLC/GC)

Data Calculation
(Solubility Determination)

Click to download full resolution via product page

Workflow for determining the solubility of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.atamanchemicals.com/1-tetradecanol-myristic-alcohol_u30011/
https://en.wikipedia.org/wiki/1-Tetradecanol
https://www.chemeurope.com/en/encyclopedia/1-Tetradecanol.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://www.benchchem.com/product/b1626932#solubility-of-1-tetradecanol-d29-in-organic-solvents
https://www.benchchem.com/product/b1626932#solubility-of-1-tetradecanol-d29-in-organic-solvents
https://www.benchchem.com/product/b1626932#solubility-of-1-tetradecanol-d29-in-organic-solvents
https://www.benchchem.com/product/b1626932#solubility-of-1-tetradecanol-d29-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1626932?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

